Cas no 1424456-49-4 (2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide)

• Product Name: 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide
• CAS No: 1424456-49-4
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 6226004
• PubChem ID: 71858063
• Update Time: 2025-07-02

2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• 1424456-49-4
• 2-chloro-N-cyclopropyl-4-(prop-2-ynylamino)benzamide
• 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide
• AKOS033301067
• Z1381536060
• EN300-26623169

• Inchi： 1S/C13H13ClN2O/c1-2-7-15-10-5-6-11(12(14)8-10)13(17)16-9-3-4-9/h1,5-6,8-9,15H,3-4,7H2,(H,16,17)
• InChI Key： STXDPCVKPFAWLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1CC1)=O)NCC#C

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide

Comprehensive Overview of 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide (CAS No. 1424456-49-4)

2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide (CAS No. 1424456-49-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of a cyclopropyl group and a prop-2-yn-1-yl moiety in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide has been identified as a potential scaffold for designing such inhibitors due to its ability to interact with specific protein targets. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for the development of more potent and selective compounds.

The compound's CAS No. 1424456-49-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Its benzamide core is a common feature in many FDA-approved drugs, making it a promising candidate for further exploration. Additionally, the chloro and amino substituents contribute to its electronic and steric properties, which are critical for binding affinity and pharmacokinetics.

One of the trending topics in pharmaceutical research is the use of computational chemistry and AI-driven drug design to accelerate the discovery of new therapeutics. 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide has been the subject of several molecular docking studies, aiming to predict its interactions with biological targets. These studies are often complemented by in vitro and in vivo assays to validate the computational findings.

Another area of interest is the compound's potential role in cancer therapy. With the rise of personalized medicine, researchers are increasingly focusing on compounds that can selectively target cancer cells while minimizing side effects. The prop-2-yn-1-yl group in 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide has been hypothesized to enhance its ability to penetrate cell membranes, a property that is crucial for effective drug delivery.

Environmental and green chemistry considerations are also shaping the way this compound is synthesized and utilized. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the environmental impact of chemical production. The compound's stability and solubility properties are being optimized to align with the principles of green chemistry, ensuring that it meets the stringent requirements of modern pharmaceutical manufacturing.

In summary, 2-chloro-N-cyclopropyl-4-[(prop-2-yn-1-yl)amino]benzamide (CAS No. 1424456-49-4) represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features, combined with the growing interest in targeted therapies and sustainable chemistry, make it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may well play a pivotal role in addressing some of the most pressing challenges in modern medicine.